Cas no 159719-55-8 (1-(4-Fluoro-3-iodobenzyl)guanidine)

• Product Name: 1-(4-Fluoro-3-iodobenzyl)guanidine
• CAS No: 159719-55-8
• Molecular Formula: C₈H₉N₃FI
• Molecular Weight: 293.07956
• CID: 179646
• PubChem ID: 133057

1-(4-Fluoro-3-iodobenzyl)guanidine Properties

Names and Identifiers

• 1-(4-Fluoro-3-iodobenzyl)guanidine
• 2-[(4-fluoro-3-iodophenyl)methyl]guanidine
• Guanidine,[[4-(fluoro-18F)-3-iodophenyl]methyl]- (9CI)
• ((4-(Fluoro-18F)-3-iodophenyl)methyl)guanidine
• (4-(18F)Fluoro-3-iodobenzyl)guanidine
• (4-Fluoro-3-iodobenzyl)guanidine
• 2-(4-fluoro-3-iodobenzyl)guanidine
• 4-Fibg
• Guanidine, ((4-(fluoro-18F)-3-iodophenyl)methyl)-
• N-(4-fluoro-3-iodobenzyl)guanidine
• 159719-55-8
• 4-fluoro-3-iodobenzylguanidine
• CHEMBL121067
• C8H9FIN3
• 159719-59-2
• N-[(4-FLUORO-3-IODOPHENYL)METHYL]GUANIDINE
• DTXSID50166721
• N''-[(4-FLUORO-3-IODOPHENYL)METHYL]GUANIDINE
• SCHEMBL14137984
• D88116

• MDL： MFCD18382537
• InChIKey： IKWJWCZWJVPPIC-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H9FIN3/c9-6-2-1-5(3-7(6)10)4-13-8(11)12/h1-3H,4H2,(H4,11,12,13)
• SMILES： FC1C=CC(CNC(N)=N)=CC=1I

Computed Properties

• Exact Mass: 292.98217
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 292.983
• Heavy Atom Count: 13
• Complexity: 194
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 64.4A^2

Experimental Properties

• PSA: 61.9
• Refractive Index: 1.665
• Boiling Point: 355.361°C at 760 mmHg
• Flash Point: 168.716°C
• Density: 1.933

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes